N-[2,2,2-trichloro-1-[[(2,6-dichloroanilino)-sulfanylidenemethyl]amino]ethyl]carbamic acid (phenylmethyl) ester

• Molecular Formula: C17H14Cl5N3O2S
• Molecular Weight: 501.6 g/mol
• IUPAC Name: benzyl N-[2,2,2-trichloro-1-[(2,6-dichlorophenyl)carbamothioylamino]ethyl]carbamate
• InChI: InChI=1S/C17H14Cl5N3O2S/c18-11-7-4-8-12(19)13(11)23-15(28)24-14(17(20,21)22)25-16(26)27-9-10-5-2-1-3-6-10/h1-8,14H,9H2,(H,25,26)(H2,23,24,28)
• InChI Key: RETLJHJSLJBNPL-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)COC(=O)NC(C(Cl)(Cl)Cl)NC(=S)NC2=C(C=CC=C2Cl)Cl

Description

N-[2,2,2-trichloro-1-[[(2,6-dichloroanilino)-sulfanylidenemethyl]amino]ethyl]carbamic acid (phenylmethyl) ester is a member of thioureas.

Scientific Research Applications

Synthesis and Chemical Transformations

• N-arylsulfonyl-2-aryl(hetaryl)aminoacetic acids are synthesized through hydrolytic transformations of related compounds, including N-[2,2,2-trichloro-1-[[(2,6-dichloroanilino)-sulfanylidenemethyl]amino]ethyl]carbamic acid (phenylmethyl) ester, in alkaline medium under microwave irradiation. This process is significant in organic chemistry for creating N-arylsulfonyl derivatives in good yields (Rudyakova et al., 2006).

Enantioselective Preparations

• This compound plays a role in the enantioselective preparation of various chemical compounds, showcasing its importance in the synthesis of chiral compounds and enhancing stereochemical control in organic reactions (Goss et al., 2009).

Microbial Reduction in Drug Synthesis

• It's used in the microbial reduction process for synthesizing intermediates in drug development, like the HIV protease inhibitor Atazanavir. This highlights its utility in creating high-purity, chiral drug intermediates (Patel et al., 2003).

Crystal Structure Analysis

• The compound is significant in crystallographic studies, aiding in the understanding of molecular structures and interactions, which is crucial in fields like pharmaceuticals and materials science (Wang & Dong, 2009).

C-Amidoalkylation Reactions

• It is involved in C-Amidoalkylation reactions with aroxy- and arylsulfanylacetic acids and their esters, showing its utility in organic synthesis for creating complex molecules (Rudyakova et al., 2003).

Synthesis of Benzyl Esters

• This compound is instrumental in the synthesis of benzyl esters, demonstrating its relevance in synthesizing ester compounds used in various chemical applications (Tummatorn et al., 2007).

Cellulose Carbamate Modification

• It aids in the synthesis and characterization of cellulose carbamates with α-amino acid moieties, showcasing its role in the modification of natural polymers for potential applications in materials science (Shen et al., 2005).